![molecular formula C12H15BrFNO2 B1528311 tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate CAS No. 1803561-17-2](/img/structure/B1528311.png)
tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate
Overview
Description
“tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate” is a chemical compound with the molecular formula C12H15BrFNO2 . It has a molecular weight of 304.16 .
Physical And Chemical Properties Analysis
The boiling point of “tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate” is predicted to be 287.0±40.0 °C . The density is predicted to be 1.413±0.06 g/cm3 . The pKa is predicted to be 11.85±0.70 .Scientific Research Applications
Synthesis of N-Boc-Protected Anilines
The compound tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate can be used in the palladium-catalyzed synthesis of N-Boc-protected anilines. This is a crucial step in the synthesis of complex organic molecules, where the protection of the amine group is necessary to prevent unwanted reactions during subsequent synthetic steps .
Synthesis of Tetrasubstituted Pyrroles
This chemical can also be utilized in the synthesis of tetrasubstituted pyrroles, which are functionalized with ester or ketone groups at the C-3 position. Pyrroles are important heterocyclic compounds that serve as building blocks for pharmaceuticals and agrochemicals .
Boronic Acid Derivatives
Tert-butyl carbamates are precursors to boronic acid derivatives, which are essential in Suzuki coupling reactions—a widely used method for creating biaryl compounds that are prevalent in many pharmaceuticals .
Antimicrobial Activity
Although not directly stated for the specific compound , related tert-butyl carbamates have been studied for their antimicrobial activity. This suggests potential research applications of tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate in developing new antimicrobial agents .
Modification of Amino Acids
Tert-butyl carbamates can be used to modify amino acids while leaving the amino groups free, which is significant in peptide synthesis and drug development processes .
Mechanism of Action
In the context of Suzuki–Miyaura cross-coupling, which is a widely applied transition metal catalysed carbon–carbon bond forming reaction, organoboron reagents are used . The reaction involves an oxidative addition step with electrophilic organic groups, where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with nucleophilic organic groups, which are transferred from boron to palladium .
properties
IUPAC Name |
tert-butyl N-(2-bromo-6-fluoro-3-methylphenyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrFNO2/c1-7-5-6-8(14)10(9(7)13)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCQXBUZRAJKUMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)NC(=O)OC(C)(C)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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